Cas no 33632-66-5 (2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy-)

• Product Name: 2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy-
• CAS No: 33632-66-5
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 294378
• PubChem ID: 45117735
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-2-carboxylicacid, 3,4-dihydro-3-hydroxy-
• 3-hydroxy-3,4-dihydro-2H-1,5-benzodioxepine-4-carboxylic acid
• 3-Hydroxy-3,4-dihydro-2H-1,5-benzodioxepine-2-carboxylic acid
• DTXSID20668666
• 2H-1,5-Benzodioxepin-2-carboxylic acid,3,4-dihydro-3-hydroxy-
• 33632-66-5

• Inchi： 1S/C10H10O5/c11-6-5-14-7-3-1-2-4-8(7)15-9(6)10(12)13/h1-4,6,9,11H,5H2,(H,12,13)
• InChI Key： KXKXVHVPGVIMLG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC(C1C(=O)O)O

Computed Properties

• Exact Mass: 210.0528
• Monoisotopic Mass: 210.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 75.99